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Compound of Interest

Compound Name: CYM5181

Cat. No.: B1669536 Get Quote

This guide provides a detailed comparison of CYM5181's performance as a Sphingosine-1-

Phosphate Receptor 1 (S1P1) agonist against other prominent S1P modulators, including

Fingolimod, Siponimod, and Ozanimod. The data presented herein is intended for researchers,

scientists, and professionals in the field of drug development to facilitate an objective

evaluation of CYM5181's pharmacological profile.

The modulation of S1P receptors, particularly S1P1, is a clinically validated strategy for the

treatment of autoimmune diseases like multiple sclerosis.[1] Agonism at S1P1 on lymphocytes

leads to the receptor's internalization, rendering the cells unresponsive to the natural ligand,

S1P. This "functional antagonism" sequesters lymphocytes in secondary lymphoid organs,

preventing their infiltration into the central nervous system and subsequent inflammatory

damage.[1][2][3][4]

Quantitative Comparison of S1P1 Agonists
The following table summarizes the key pharmacological parameters of CYM5181 and its

comparators. Potency (EC50) values indicate the concentration of the agonist required to elicit

a half-maximal response, with lower values denoting higher potency.
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Compound Target(s)
Potency
(EC50/pEC50)

Selectivity
Mechanism of
Action

CYM5181 S1P1 pEC50 = 8.47
Selective for

S1P1
Agonist

Fingolimod

(FTY720-P)

S1P1, S1P3,

S1P4, S1P5
-

Non-selective

S1P receptor

modulator

Functional

Antagonist

Siponimod

(BAF312)
S1P1, S1P5

EC50 = 0.39 nM

(S1P1)

Highly selective

for S1P1/S1P5

over S1P2,

S1P3, S1P4

Functional

Antagonist

Ozanimod

(RPC1063)
S1P1, S1P5 -

Potent S1P1 and

S1P5 agonist;

27-fold selectivity

for S1P1 over

S1P5

Agonist, leads to

receptor

internalization

Signaling and Experimental Workflow Visualizations
To better understand the mechanisms and validation processes, the following diagrams

illustrate the S1P1 signaling pathway and a typical experimental workflow for assessing agonist

activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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